Cas no 2137532-96-6 (3-(2-Methoxyethyl)-1-[(2-propylmorpholin-2-yl)methyl]urea)

• Product Name: 3-(2-Methoxyethyl)-1-[(2-propylmorpholin-2-yl)methyl]urea
• CAS No: 2137532-96-6
• MF: C₁₂H₂₅N₃O₃
• MW: 259.34520316124
• CID: 6405864
• PubChem ID: 165949446
• Update Time: 2025-07-13

3-(2-Methoxyethyl)-1-[(2-propylmorpholin-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• EN300-715534
• 2137532-96-6
• 3-(2-methoxyethyl)-1-[(2-propylmorpholin-2-yl)methyl]urea
• 3-(2-Methoxyethyl)-1-[(2-propylmorpholin-2-yl)methyl]urea

• Inchi： 1S/C12H25N3O3/c1-3-4-12(9-13-5-8-18-12)10-15-11(16)14-6-7-17-2/h13H,3-10H2,1-2H3,(H2,14,15,16)
• InChI Key： YMLVNVGZBMORAS-UHFFFAOYSA-N
• SMILES： O1CCNCC1(CNC(NCCOC)=O)CCC

Computed Properties

• Exact Mass: 259.18959167g/mol
• Monoisotopic Mass: 259.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(2-Methoxyethyl)-1-[(2-propylmorpholin-2-yl)methyl]urea

Comprehensive Overview of 3-(2-Methoxyethyl)-1-[(2-propylmorpholin-2-yl)methyl]urea (CAS No. 2137532-96-6)

3-(2-Methoxyethyl)-1-[(2-propylmorpholin-2-yl)methyl]urea, identified by its CAS number 2137532-96-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative is characterized by its unique molecular structure, which includes a methoxyethyl group and a propylmorpholinylmethyl moiety. These functional groups contribute to its potential applications in drug discovery, particularly in the development of kinase inhibitors and G protein-coupled receptor (GPCR) modulators. Researchers are increasingly exploring its role in targeting neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

The compound's synthetic pathway and structure-activity relationship (SAR) have been subjects of extensive study. Its morpholine ring and urea backbone are critical for its binding affinity to biological targets, making it a promising candidate for high-throughput screening (HTS) assays. Recent publications highlight its potential in modulating cell signaling pathways, particularly those involved in inflammation and apoptosis. This aligns with the growing interest in small molecule therapeutics for chronic conditions, a topic frequently searched in academic and industry databases.

From a chemical property perspective, 3-(2-Methoxyethyl)-1-[(2-propylmorpholin-2-yl)methyl]urea exhibits moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for in vitro studies. Its molecular weight and logP value suggest favorable pharmacokinetic profiles, a key consideration in drug-likeness assessments. These attributes are often queried in cheminformatics platforms, reflecting the compound's relevance in computational drug design.

The compound's nomenclature, including its IUPAC name and CAS registry number, is frequently searched in chemical databases such as PubChem and Reaxys. Its long-tail keywords like "synthesis of 3-(2-Methoxyethyl)-1-[(2-propylmorpholin-2-yl)methyl]urea" or "biological activity of CAS 2137532-96-6" indicate targeted interest from synthetic chemists and pharmacologists. Optimizing content around these terms enhances SEO visibility for academic and commercial platforms.

In the context of green chemistry, efforts to synthesize 3-(2-Methoxyethyl)-1-[(2-propylmorpholin-2-yl)methyl]urea using catalytic methods or biocatalysis are gaining traction. This aligns with global trends toward sustainable pharmaceutical manufacturing, a hot topic in ACS (American Chemical Society) conferences and industry white papers. Such innovations address the demand for eco-friendly synthetic routes, often highlighted in patent literature.

Future research directions for this compound may focus on its crystallography and polymorphism, critical for formulation development. Additionally, its potential as a scaffold for combinatorial chemistry could unlock new therapeutic indications. These aspects resonate with queries like "drug formulation strategies for urea derivatives" or "X-ray diffraction studies of morpholine-containing compounds," frequently encountered in scientific search engines.